Cas no 2551114-38-4 (5-(dimethylphosphoryl)pyridine-2-carbonitrile)

• Product Name: 5-(dimethylphosphoryl)pyridine-2-carbonitrile
• CAS No: 2551114-38-4
• MF: C₈H₉N₂OP
• MW: 180.143622159958
• MDL: MFCD32874649
• CID: 5086390
• PubChem ID: 154809671
• Update Time: 2025-06-25

5-(dimethylphosphoryl)pyridine-2-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 5-Dimethylphosphorylpyridine-2-carbonitrile
• 5-(Dimethylphosphoryl)picolinonitrile
• 5-(dimethylphosphoryl)pyridine-2-carbonitrile
• F76167
• 2551114-38-4
• Z4348558237
• EN300-26572014
• 2-Pyridinecarbonitrile, 5-(dimethylphosphinyl)-
• CS-0528831

• MDL： MFCD32874649
• Inchi： 1S/C8H9N2OP/c1-12(2,11)8-4-3-7(5-9)10-6-8/h3-4,6H,1-2H3
• InChI Key： RLJFZCLFWIYHAT-UHFFFAOYSA-N
• SMILES： P(C)(C)(C1C=NC(C#N)=CC=1)=O

Computed Properties

• Exact Mass: 180.045249913g/mol
• Monoisotopic Mass: 180.045249913g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 53.8

Additional information on 5-(dimethylphosphoryl)pyridine-2-carbonitrile

Research Briefing on 5-(Dimethylphosphoryl)pyridine-2-carbonitrile (CAS: 2551114-38-4): Recent Advances and Applications in Chemical Biology and Medicine

The compound 5-(dimethylphosphoryl)pyridine-2-carbonitrile (CAS: 2551114-38-4) has recently emerged as a molecule of significant interest in chemical biology and medicinal chemistry due to its unique structural features and potential pharmacological applications. This heterocyclic compound combines a pyridine core with both phosphonate and nitrile functional groups, making it a versatile scaffold for drug discovery and biochemical probe development. Recent studies have highlighted its utility as a kinase inhibitor intermediate and its role in modulating protein-protein interactions.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers demonstrated that 2551114-38-4 serves as a key precursor in the synthesis of novel Bruton's tyrosine kinase (BTK) inhibitors. The dimethylphosphoryl group was found to enhance binding affinity through unique interactions with the kinase hinge region, while the nitrile moiety participated in covalent binding with cysteine residues in the active site. This dual mechanism of action resulted in compounds with improved selectivity profiles compared to existing BTK inhibitors.

Structural-activity relationship (SAR) studies utilizing 5-(dimethylphosphoryl)pyridine-2-carbonitrile have revealed important insights into the optimization of drug-like properties. The phosphonate group contributes to improved aqueous solubility without significantly compromising membrane permeability, addressing a common challenge in kinase inhibitor development. Computational modeling studies suggest that the compound's conformationally restricted structure reduces entropic penalties upon binding, potentially explaining its enhanced target engagement.

Recent advances in synthetic methodology have enabled more efficient production of 2551114-38-4 and its derivatives. A 2024 report in Organic Process Research & Development described a continuous flow chemistry approach that improved yield by 35% while reducing hazardous waste generation. This technological innovation supports the scale-up of related pharmaceutical intermediates and could facilitate broader exploration of this chemical space.

Beyond its applications in small molecule therapeutics, 5-(dimethylphosphoryl)pyridine-2-carbonitrile has shown promise as a biochemical probe. Researchers have successfully incorporated the compound into activity-based protein profiling (ABPP) platforms, taking advantage of its reactive nitrile group for target identification and validation studies. This application has proven particularly valuable in mapping the kinome and identifying off-target effects of clinical kinase inhibitors.

Ongoing research is exploring the potential of 2551114-38-4 derivatives in addressing challenging therapeutic areas. Preliminary results suggest activity against resistant bacterial strains through inhibition of bacterial two-component systems, while other studies investigate its utility in neurodegenerative disorders. The compound's ability to cross the blood-brain barrier, as demonstrated in recent pharmacokinetic studies, makes it an attractive candidate for CNS-targeted therapies.

As the understanding of 5-(dimethylphosphoryl)pyridine-2-carbonitrile's pharmacological potential continues to evolve, researchers are developing more sophisticated derivatives with tailored properties. The integration of machine learning approaches in compound design has accelerated the identification of optimal substitution patterns, potentially leading to clinical candidates in the coming years. Future directions include exploration of its use in targeted protein degradation and as a warhead in PROTAC molecules.